molecular formula C9H9N3O B8343101 5-Amino-2-methylphthalazin-1-one

5-Amino-2-methylphthalazin-1-one

Cat. No.: B8343101
M. Wt: 175.19 g/mol
InChI Key: WJDIKSPSEFZBFL-UHFFFAOYSA-N
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Description

5-Amino-2-methylphthalazin-1-one is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9N3O

Molecular Weight

175.19 g/mol

IUPAC Name

5-amino-2-methylphthalazin-1-one

InChI

InChI=1S/C9H9N3O/c1-12-9(13)6-3-2-4-8(10)7(6)5-11-12/h2-5H,10H2,1H3

InChI Key

WJDIKSPSEFZBFL-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C2=C(C=N1)C(=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.57 g of 2-methyl-5-nitro-phthalazin-1-one and 130 mg of palladium on activated carbon are suspended in 45 ml of ethyl acetate and hydrogenated with hydrogen under normal pressure. It is filtered through diatomaceous earth, and the solvent is removed in a vacuum. 1.26 g of 5-amino-2-methyl-phthalazin-1-one is obtained as a yellow solid.
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